
Essential Safety and Disposal Information for
Inz-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Inz-1

Cat. No.: B1672008 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Inz-1 (CAS# 897776-15-7) was found in

the public domain. The following disposal procedures are based on general best practices for

handling research-grade chemicals of unknown toxicity. Researchers must consult with their

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with all local, state, and federal regulations.

Inz-1 is a fungal-selective inhibitor of the mitochondrial cytochrome bc1 complex, intended for

research use only. Due to the absence of a specific SDS, a cautious approach to its handling

and disposal is imperative to ensure the safety of laboratory personnel and the environment.

Quantitative Data Summary
The following table summarizes the available quantitative data for Inz-1.

Property Value Source

Molecular Formula C₁₆H₁₄N₂O₂ N/A

Molecular Weight 266.30 g/mol N/A

CAS Number 897776-15-7 N/A

Shipping Condition

Shipped as a non-hazardous

chemical at ambient

temperature.
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Proper Disposal Procedures
The disposal of Inz-1 should be managed by trained personnel in a controlled laboratory

setting. The following step-by-step guide is based on general chemical waste disposal

protocols.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling Inz-1 and its waste.

Step 2: Waste Segregation

Do not mix Inz-1 waste with other chemical waste streams unless compatibility is confirmed.

Collect all solid waste, including contaminated gloves, wipes, and empty vials, in a

dedicated, clearly labeled hazardous waste container.

Collect all liquid waste containing Inz-1 in a separate, leak-proof, and clearly labeled

hazardous waste container.

Step 3: Container Labeling

Label all waste containers with the following information:

"Hazardous Waste"

"Inz-1"

CAS Number: 897776-15-7

Approximate concentration and volume

Date of accumulation

Principal Investigator's name and contact information

Step 4: Storage
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Store waste containers in a designated, well-ventilated satellite accumulation area away

from incompatible materials.

Keep containers securely closed at all times, except when adding waste.

Step 5: Disposal Request

Once the waste container is full or has reached the accumulation time limit set by your

institution, contact your EHS department to arrange for pickup and disposal.

Do not dispose of Inz-1 down the drain or in the regular trash.

Experimental Workflow: Cytochrome bc1 Inhibition
Assay
The following is a generalized workflow for an experiment investigating the inhibitory effect of

Inz-1 on the cytochrome bc1 complex.
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Preparation

Assay Execution

Data Analysis

Isolate Mitochondria
(e.g., from yeast or mammalian cells)

Add assay buffer, cytochrome c,
and mitochondria to microplate wells

Prepare Inz-1 Stock Solution
(in appropriate solvent, e.g., DMSO)

Add varying concentrations of Inz-1
(and solvent control)

Prepare Assay Buffer and Substrates
(e.g., ubiquinol, cytochrome c)

Initiate reaction by adding ubiquinol

Measure rate of cytochrome c reduction
(spectrophotometrically at 550 nm)

Calculate percent inhibition
relative to solvent control

Determine IC50 value
(concentration for 50% inhibition)

Click to download full resolution via product page
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Caption: Experimental workflow for determining the inhibitory activity of Inz-1 on the

cytochrome bc1 complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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